Cas no 2227706-67-2 (rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227706-67-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 6202310
• PubChem ID: 165762745
• Update Time: 2025-05-22

rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2227706-67-2
• EN300-1774641

• Inchi： 1S/C7H7N3O4/c11-7(12)4-1-3(4)5-2-8-9-6(5)10(13)14/h2-4H,1H2,(H,8,9)(H,11,12)/t3-,4-/m1/s1
• InChI Key： JTNRRCNWTMHHJS-QWWZWVQMSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NNC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Additional information on rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS: 2227706-67-2)

Recent studies on rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS: 2227706-67-2) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This cyclopropane derivative has garnered attention due to its unique structural features, which include a nitro-substituted pyrazole ring fused to a cyclopropane-carboxylic acid moiety. Researchers have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent IDO1 (indoleamine 2,3-dioxygenase 1) inhibitors. The research team utilized rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid to develop a series of analogues with improved binding affinity and selectivity. The study reported a 40% increase in inhibitory activity compared to previous generations of IDO1 inhibitors, suggesting its potential in cancer immunotherapy.

Further investigations have focused on the compound's chiral properties. A recent publication in ACS Omega (2024) detailed the separation of enantiomers and their differential biological activities. The (1R,2R)-enantiomer showed significantly higher binding affinity to target proteins compared to its (1S,2S)-counterpart, with IC50 values differing by an order of magnitude. This finding underscores the importance of stereochemistry in drug development using this scaffold.

From a synthetic chemistry perspective, advancements have been made in the large-scale production of rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with 85% overall yield, addressing previous challenges in cyclopropanation and nitro-group introduction. The new method employs flow chemistry techniques, reducing reaction times from 48 hours to just 6 hours while maintaining high enantiomeric purity.

Safety and pharmacokinetic studies have also progressed. Recent preclinical data presented at the 2024 American Chemical Society meeting revealed favorable ADME (absorption, distribution, metabolism, and excretion) profiles for derivatives of this compound. The carboxylic acid moiety was found to enhance water solubility while maintaining cell membrane permeability, addressing a common challenge in small-molecule drug development.

Looking forward, several pharmaceutical companies have included rac-(1R,2R)-2-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid in their drug discovery pipelines. Its versatility as a building block for various therapeutic targets, combined with recent synthetic improvements, positions it as a valuable tool in medicinal chemistry. Future research directions include exploring its applications in neurodegenerative diseases and infectious disease therapeutics, where its unique structural features may offer advantages over existing scaffolds.